![molecular formula C8H8Cl2N4 B2565651 1-(3-Chloropyridin-2-yl)pyrazol-4-amine;hydrochloride CAS No. 2305253-01-2](/img/structure/B2565651.png)
1-(3-Chloropyridin-2-yl)pyrazol-4-amine;hydrochloride
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Overview
Description
1-(3-Chloropyridin-2-yl)pyrazol-4-amine;hydrochloride (referred to as CPPAC) is a chemical compound that belongs to the pyrazoles family. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
The synthesis of pyrazole compounds, such as CPPAC, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
CPPAC is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .Chemical Reactions Analysis
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Scientific Research Applications
Synthesis and Structural Analysis
1-(3-Chloropyridin-2-yl)pyrazol-4-amine hydrochloride serves as a key precursor in the synthesis of various heterocyclic compounds due to its reactive sites. For instance, it has been used in the preparation of novel 3-Chloro-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide compounds through a series of reactions including acyl chlorination and amidation with cyclic amine, showcasing its versatility in creating structurally diverse molecules for further chemical exploration (Yang Yun-shang, 2010).
Medicinal Chemistry and Biological Activities
The compound has shown potential in medicinal chemistry, particularly in the synthesis of pyrazole derivatives with identified antitumor, antifungal, and antibacterial activities. The reaction of hydroxymethyl pyrazole derivatives with primary amines, including structures similar to 1-(3-Chloropyridin-2-yl)pyrazol-4-amine, yields compounds with significant biological activity, indicating its potential utility in drug discovery and development processes (A. Titi et al., 2020).
Heterocyclic Compound Synthesis
The versatility of 1-(3-Chloropyridin-2-yl)pyrazol-4-amine hydrochloride in synthesizing heterocyclic compounds is further demonstrated through its involvement in the formation of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives. These derivatives are obtained through reactions with malononitrile and cyanoacetamide, leading to the annulation of imidazole and pyrimidine rings, which are crucial structures in many pharmacologically active compounds (Georgiy G. Yakovenko et al., 2020).
Mechanism of Action
properties
IUPAC Name |
1-(3-chloropyridin-2-yl)pyrazol-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN4.ClH/c9-7-2-1-3-11-8(7)13-5-6(10)4-12-13;/h1-5H,10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMSJMTKPLKVCNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N2C=C(C=N2)N)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chloropyridin-2-yl)pyrazol-4-amine;hydrochloride | |
CAS RN |
2305253-01-2 |
Source
|
Record name | 1-(3-chloropyridin-2-yl)-1H-pyrazol-4-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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